Cas no 156927-00-3 (9,11-Octadecadienoicacid, 8,13-dihydroxy- (9CI))

• Product name: 9,11-Octadecadienoicacid, 8,13-dihydroxy- (9CI)
• CAS No: 156927-00-3
• MF: C₁₈H₃₂O₄
• MW: 312.44428
• CID: 223092
• PubChem ID: 53878591

9,11-Octadecadienoicacid, 8,13-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,11-Octadecadienoicacid, 8,13-dihydroxy- (9CI)
• Filoboleticacid
• 8,13-dihydroxyoctadeca-9,11-dienoic acid
• DTXSID00707345
• 156927-00-3

• Inchi： InChI=1S/C18H32O4/c1-2-3-6-11-16(19)13-9-10-14-17(20)12-7-4-5-8-15-18(21)22/h9-10,13-14,16-17,19-20H,2-8,11-12,15H2,1H3,(H,21,22)/b13-9+,14-10+
• InChI Key： HIEIDLBUOKMENO-UTLPMFLDSA-N
• SMILES： OC(/C=C/C=C/C(O)CCCCC)CCCCCCC(O)=O

Computed Properties

• Exact Mass: 312.23016
• Monoisotopic Mass: 312.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives